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Compound of Interest

Compound Name:
Carbonyl cyanide p-

trifluoromethoxyphenylhydrazone

Cat. No.: B1672307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbonyl cyanide p-trifluoromethoxyphenylhydrazone (FCCP) is a potent mobile

ionophore and a classical uncoupler of mitochondrial oxidative phosphorylation. By transporting

protons across the inner mitochondrial membrane, FCCP dissipates the proton gradient that is

essential for ATP synthesis. This disruption of the electrochemical potential makes FCCP an

invaluable tool for studying mitochondrial function, cellular bioenergetics, and signaling

pathways modulated by mitochondrial activity. These application notes provide detailed

information on the solubility and preparation of FCCP for various in vitro experimental settings.

Data Presentation: Solubility of FCCP
FCCP is readily soluble in organic solvents but is insoluble in water. The following table

summarizes the solubility of FCCP in commonly used solvents for in vitro research.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Reference

DMSO ≥ 100 mg/mL 393.44 mM [1]

DMSO 51 mg/mL 200.65 mM [2]

DMSO 25.42 mg/mL 100 mM [3]

Ethanol ≥ 33.3 mg/mL 131.01 mM [1]

Ethanol 51 mg/mL 200.65 mM [2]

Water Insoluble Insoluble [2][4]

Note: The solubility of FCCP in DMSO can be affected by the presence of moisture. It is

recommended to use fresh, anhydrous DMSO for the preparation of stock solutions.[2]

Experimental Protocols
Preparation of FCCP Stock Solution (10 mM in DMSO)
Materials:

FCCP (powder, MW: 254.17 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Pre-warm the anhydrous DMSO to room temperature if stored at a lower temperature.

Weigh out the desired amount of FCCP powder using a calibrated analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.54 mg of FCCP.
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Add the weighed FCCP to a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM stock solution,

add 1 mL of DMSO for every 2.54 mg of FCCP.

Vortex the solution thoroughly until the FCCP is completely dissolved. Gentle warming (e.g.,

in a 37°C water bath) can aid in dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for long-term storage (up to 6 months) or at 4°C for short-term

storage (up to 2 years for powder).[1] For solutions in solvent, storage at -80°C for up to a

year and at -20°C for up to 6 months is recommended.[1]

Preparation of FCCP Working Solution for Cell Culture
Experiments
Materials:

10 mM FCCP stock solution in DMSO

Pre-warmed cell culture medium

Sterile tubes

Procedure:

Thaw a single-use aliquot of the 10 mM FCCP stock solution at room temperature.

Determine the final desired working concentration of FCCP for your experiment. A typical

working concentration range for FCCP is 1-10 µM.

Perform a serial dilution of the stock solution in pre-warmed cell culture medium to achieve

the final working concentration. For example, to prepare 1 mL of a 10 µM working solution:

Add 1 µL of the 10 mM FCCP stock solution to 999 µL of cell culture medium.
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Mix the working solution gently by pipetting up and down.

Add the working solution to your cell culture plates. Ensure that the final concentration of

DMSO in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. A

vehicle control (medium with the same concentration of DMSO) should always be included in

the experiment.

Protocol for Using FCCP in a Seahorse XF Cell Mito
Stress Test
The Seahorse XF Cell Mito Stress Test is a widely used assay to assess mitochondrial

function. FCCP is used as the uncoupling agent to measure maximal respiration.

Materials:

Cells seeded in a Seahorse XF cell culture microplate

Seahorse XF Assay Medium

10 mM FCCP stock solution in DMSO

Other Mito Stress Test reagents (Oligomycin, Rotenone/Antimycin A)

Seahorse XF Analyzer

Procedure:

Prepare the Seahorse XF Assay Medium according to the manufacturer's instructions. This

typically involves supplementing the base medium with pyruvate, glutamine, and glucose.

Prepare the injection port plate of the Seahorse XF cartridge. Dilute the 10 mM FCCP stock

solution in the Seahorse XF Assay Medium to the desired concentration for injection. The

optimal concentration of FCCP needs to be determined empirically for each cell type and

seeding density, as too low a concentration will not induce maximal respiration, while too

high a concentration can be toxic.[5] A typical starting point for FCCP titration is a range of

0.5-2 µM.
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Load the diluted FCCP solution into the designated port of the sensor cartridge (typically Port

B).

Replace the cell culture medium in the microplate with the prepared Seahorse XF Assay

Medium.

Incubate the cell plate in a non-CO2 incubator at 37°C for at least 30-60 minutes to allow the

temperature and pH to equilibrate.

Calibrate the Seahorse XF Analyzer with the loaded sensor cartridge.

Run the Mito Stress Test assay. The instrument will sequentially inject the mitochondrial

inhibitors and FCCP and measure the oxygen consumption rate (OCR) in real-time. FCCP

injection will induce a rapid increase in OCR, representing the maximal respiratory capacity

of the cells.[5][6]

Mandatory Visualizations
Signaling Pathway of FCCP Action
Caption: FCCP acts as a protonophore, dissipating the mitochondrial proton gradient.

Experimental Workflow for FCCP Preparation
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Stock Solution Preparation

Working Solution Preparation

Quality Control

1. Weigh FCCP Powder

2. Dissolve in Anhydrous DMSO

3. Vortex to Dissolve

4. Aliquot and Store at -20°C

5. Thaw Stock Solution

6. Dilute in Cell Culture Medium

7. Mix Gently

8. Apply to Cells

Include Vehicle Control (DMSO) Titrate for Optimal Concentration

Click to download full resolution via product page

Caption: Workflow for preparing FCCP stock and working solutions for in vitro use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1672307?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/FCCP.html
https://www.selleckchem.com/products/fccp.html
https://www.tocris.com/products/fccp_0453
https://www.lumiprobe.com/p/fccp-trifluoromethoxy-carbonylcyanide-phenylhydrazone
https://www.youtube.com/watch?v=zY0x-HGw7zU
https://www.youtube.com/watch?v=DnwTKykjeLM
https://www.benchchem.com/product/b1672307#solubility-and-preparation-of-fccp-for-in-vitro-experiments
https://www.benchchem.com/product/b1672307#solubility-and-preparation-of-fccp-for-in-vitro-experiments
https://www.benchchem.com/product/b1672307#solubility-and-preparation-of-fccp-for-in-vitro-experiments
https://www.benchchem.com/product/b1672307#solubility-and-preparation-of-fccp-for-in-vitro-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672307?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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